Cas no 1001757-47-6 (1-(1,5-dimethyl-1H-pyrazol-4-yl)methyl-1H-pyrazol-4-amine)

• Product Name: 1-(1,5-dimethyl-1H-pyrazol-4-yl)methyl-1H-pyrazol-4-amine
• CAS No: 1001757-47-6
• MF: C₉H₁₃N₅
• MW: 191.233020544052
• MDL: MFCD02253984
• CID: 3057769
• PubChem ID: 7022252
• Update Time: 2025-10-31

1-(1,5-dimethyl-1H-pyrazol-4-yl)methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-((1,5-Dimethyl-1H-pyrazol-4-yl)methyl)-1H-pyrazol-4-amine
• 1-(1,5-dimethyl-1H-pyrazol-4-yl)methyl-1H-pyrazol-4-amine
• AKOS000304493
• 1001757-47-6
• EN300-227869
• BBL039169
• 1-(1,5-Dimethyl-1H-pyrazol-4-ylmethyl)-1H-pyrazol-4-ylamine
• 1-[(1,5-dimethylpyrazol-4-yl)methyl]pyrazol-4-amine
• 1-[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]-1H-pyrazol-4-amine
• STK313093
• BQB75747
• DB-016995
• CS-0240330
• MFCD02253984

• MDL： MFCD02253984
• Inchi： 1S/C9H13N5/c1-7-8(3-11-13(7)2)5-14-6-9(10)4-12-14/h3-4,6H,5,10H2,1-2H3
• InChI Key： CFBVQXCGYQTLGH-UHFFFAOYSA-N
• SMILES： N1(C=C(C=N1)N)CC1C=NN(C)C=1C

Computed Properties

• Exact Mass: 191.11709544Da
• Monoisotopic Mass: 191.11709544Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 61.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-(1,5-dimethyl-1H-pyrazol-4-yl)methyl-1H-pyrazol-4-amine

Comprehensive Overview of 1-(1,5-dimethyl-1H-pyrazol-4-yl)methyl-1H-pyrazol-4-amine (CAS No. 1001757-47-6)

The compound 1-(1,5-dimethyl-1H-pyrazol-4-yl)methyl-1H-pyrazol-4-amine (CAS No. 1001757-47-6) is a pyrazole derivative with significant potential in pharmaceutical and agrochemical research. Pyrazole-based compounds are widely studied due to their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. This specific derivative, with its unique methyl-1H-pyrazol-4-amine moiety, has garnered attention for its potential applications in drug discovery and material science.

In recent years, the demand for novel pyrazole derivatives has surged, driven by the need for more efficient and targeted therapeutic agents. Researchers are particularly interested in the 1,5-dimethyl-1H-pyrazol-4-yl group, which is known to enhance the stability and bioavailability of compounds. The CAS No. 1001757-47-6 compound is no exception, with studies suggesting its utility in developing next-generation small-molecule inhibitors and enzyme modulators.

One of the most frequently searched questions in the field is: "What are the applications of pyrazole derivatives in medicine?" This compound, with its 1H-pyrazol-4-amine structure, is a prime example of how pyrazole scaffolds can be tailored for specific biological targets. For instance, its potential as a kinase inhibitor has been explored, aligning with the growing interest in precision medicine and personalized therapies.

Another hot topic in the scientific community is the role of heterocyclic compounds in sustainable agriculture. The 1-(1,5-dimethyl-1H-pyrazol-4-yl)methyl fragment of this compound could be leveraged to design eco-friendly pesticides or growth regulators. With increasing global focus on reducing chemical residues in food, such innovations are highly sought after.

From a synthetic chemistry perspective, the CAS No. 1001757-47-6 compound offers a versatile building block for further functionalization. Its amine group allows for easy conjugation with other pharmacophores, making it a valuable intermediate in multi-step synthesis. This aligns with the trend of modular drug design, where researchers combine different molecular fragments to optimize activity and reduce side effects.

In material science, pyrazole derivatives like this one are being investigated for their potential in organic electronics and photovoltaics. The 1H-pyrazol-4-amine unit, with its electron-rich nature, could contribute to the development of more efficient light-emitting diodes (LEDs) or solar cells. This intersects with the global push for renewable energy solutions.

Quality control and analytical characterization of 1-(1,5-dimethyl-1H-pyrazol-4-yl)methyl-1H-pyrazol-4-amine are critical for its successful application. Advanced techniques such as HPLC, NMR, and mass spectrometry are typically employed to ensure purity and confirm structural integrity. These methods are also frequently searched by professionals looking to validate similar compounds.

As research progresses, the CAS No. 1001757-47-6 compound may find new applications in areas like catalysis or supramolecular chemistry. Its ability to form hydrogen bonds through the amine group makes it a candidate for designing molecular recognition systems. This is particularly relevant in the context of sensor development for environmental monitoring.

In conclusion, 1-(1,5-dimethyl-1H-pyrazol-4-yl)methyl-1H-pyrazol-4-amine represents an exciting avenue for interdisciplinary research. Its potential spans across pharmaceuticals, agriculture, and advanced materials, addressing some of the most pressing challenges in these fields. As synthetic methodologies advance and biological screening becomes more sophisticated, this compound is likely to play an increasingly important role in scientific innovation.